Cas no 54778-21-1 (2-chloro-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 2-chloro-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 54778-21-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 942819
• PubChem ID: 99522
• Update Time: 2025-04-19

2-chloro-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-methyl-1H-indole-3-carboxylic acid
• 2-chloro-1-methylindole-3-carboxylic acid
• 1-methyl-1h-benzo[d]imidazol-2-yl chloride
• 1-methyl-2-chloro-1H-benzoimidazole
• 1-methyl-2-chlorobe
• 1-methyl-2-chlorobenzoimidazole
• 2-Chlor-1-methylindol-3-carbonsaeure
• 2-chloro-1-methyl-1H-benzimidazole
• 2-chloro-1-methyl-1H-benzo[d]imidazole
• 2-chloro-1-methyl-benzimidazole
• 2-chloro-1-methyl-indole-3-carboxylic acid
• 2-chloro-N-methylbenzimidazole
• AC1LD8QG
• ACMC-209em7
• 1H-Indole-3-carboxylic acid, 2-chloro-1-methyl-
• SCHEMBL4658577
• EN300-110119
• NSC 234526
• BRN 0476383
• DB-071908
• 54778-21-1
• DTXSID10203247
• CHEMBL3277791
• AQPMLAXHNBHLTF-UHFFFAOYSA-N
• NSC-234526
• AKOS004902209
• NSC234526

• MDL： MFCD01719050
• Inchi： 1S/C10H8ClNO2/c1-12-7-5-3-2-4-6(7)8(9(12)11)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： AQPMLAXHNBHLTF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 209.02444
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives